Cas no 1213553-30-0 (Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate)

• Product Name: Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate
• CAS No: 1213553-30-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD08056809
• CID: 5187015
• Update Time: 2025-05-21

Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate
• Methyl(3S)-3-amino-3-(naphthalen-2-yl)propanoate
• 2-Naphthalenepropanoic acid, β-amino-, methyl ester, (βS)-

• MDL： MFCD08056809
• Inchi： 1S/C14H15NO2/c1-17-14(16)9-13(15)12-7-6-10-4-2-3-5-11(10)8-12/h2-8,13H,9,15H2,1H3/t13-/m0/s1
• InChI Key： JFWNNOBLJXSMPG-ZDUSSCGKSA-N
• SMILES： O(C)C(C[C@@H](C1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Additional information on Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate

Exploring Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate (CAS No. 1213553-30-0): Properties, Applications, and Market Insights

Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate (CAS No. 1213553-30-0) is a specialized chiral compound that has garnered significant attention in pharmaceutical and fine chemical research. This ester derivative, featuring a naphthalene ring and an amino group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it valuable for asymmetric synthesis, particularly in drug discovery programs targeting neurological and metabolic disorders.

The compound’s molecular structure combines a naphthalene moiety with a propanoate ester, offering both lipophilic and polar characteristics. This duality enhances its utility in designing drug candidates with improved blood-brain barrier permeability—a hot topic in neuroscience research. Recent studies highlight its role in developing G-protein-coupled receptor (GPCR) modulators, a class of proteins implicated in diseases like diabetes and Parkinson’s. Researchers are also exploring its potential in peptide mimetics, where its rigid naphthalene core can stabilize secondary structures.

From a synthetic perspective, Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate is often synthesized via enantioselective methods, such as asymmetric hydrogenation or enzymatic resolution. These green chemistry approaches align with the industry’s push toward sustainable manufacturing, a key concern for environmentally conscious buyers. The compound’s high enantiomeric purity (>98% ee) is crucial for FDA-approved drug applications, driving demand in contract research organizations (CROs).

Market trends reveal growing interest in chiral building blocks like this compound, fueled by the rise of personalized medicine. Analysts project a 6.8% CAGR in the chiral intermediates market through 2030, with 1213553-30-0 benefiting from its versatility. Suppliers emphasize its scalable synthesis and compliance with ICH Q7 guidelines, addressing quality concerns in API production. Pricing remains competitive, ranging from $200–$500 per gram, depending on batch size and purity.

In drug formulation, the ester group in Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate offers prodrug potential—a trending strategy to improve oral bioavailability. This aligns with frequent search queries like “prodrug design principles” and “enhancing drug delivery.” Additionally, its fluorescence properties (due to the naphthalene ring) make it useful in diagnostic imaging probes, another area with rising Google search volume.

Handling and storage recommendations for CAS No. 1213553-30-0 include protection from moisture and storage at 2–8°C under inert gas. While not classified as hazardous, its amino-ester functionality warrants standard lab precautions. These details cater to common user searches about “compound stability” and “storage best practices.”

In summary, Methyl (3S)-3-amino-3-(naphthalen-2-yl)propanoate exemplifies the intersection of chiral technology and therapeutic innovation. Its applications span from neurological drug candidates to imaging agents, reflecting broader industry shifts toward targeted therapies. As researchers prioritize structure-activity relationships (SAR), this compound’s demand is poised to grow, making it a noteworthy subject for scientific and commercial audiences alike.